4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-(2-methyl-5-quinoxalin-2-ylanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C24H19ClN4O2/c1-15-6-7-17(22-13-26-19-4-2-3-5-20(19)28-22)12-21(15)29-23(30)14-27-24(31)16-8-10-18(25)11-9-16/h2-13H,14H2,1H3,(H,27,31)(H,29,30)
• InChI Key: RPHYPOCFCLRVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N=C2)NC(=O)CNC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H19ClN4O2
• Molecular Weight: 430.9 g/mol

Description

4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide, also known as CQNB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a quinoline derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide acts as a competitive antagonist of the M1 muscarinic acetylcholine receptor, blocking the binding of acetylcholine to this receptor and preventing its activation. This mechanism of action has been well-studied and is the basis for much of the research on 4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide.
Biochemical and Physiological Effects:
4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide has been shown to have a range of biochemical and physiological effects, including inhibition of acetylcholine-induced phosphoinositide hydrolysis, inhibition of potassium currents in neurons, and inhibition of calcium currents in cardiac muscle cells. These effects make it a valuable tool for studying the function of various receptors in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide is its high affinity for the M1 muscarinic acetylcholine receptor, which makes it a valuable tool for studying this receptor's function and potential therapeutic applications. However, one limitation of 4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide is its relatively low selectivity for this receptor, which can make it difficult to study the function of other receptors in the body.

Future Directions

There are many potential future directions for research on 4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide, including further studies on its mechanism of action, its potential therapeutic applications, and its use as a tool for studying the function of other receptors in the body. Additionally, new synthesis methods for 4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide may be developed that could improve its purity and yield, making it even more valuable for scientific research.

Scientific Research Applications

4-chloro-N-(2-{[2-methyl-5-(2-quinoxalinyl)phenyl]amino}-2-oxoethyl)benzamide has been used extensively in scientific research as a tool to study the function of various receptors in the body. Specifically, this compound has been shown to have high affinity for the M1 muscarinic acetylcholine receptor, making it a valuable tool for studying this receptor's function and potential therapeutic applications.